ethyl N-{[2-(5-methyl-2-thienyl)-4-quinolinyl]carbonyl}glycinate

• IUPAC Name: ethyl 2-[[2-(5-methylthiophen-2-yl)quinoline-4-carbonyl]amino]acetate
• InChI: InChI=1S/C19H18N2O3S/c1-3-24-18(22)11-20-19(23)14-10-16(17-9-8-12(2)25-17)21-15-7-5-4-6-13(14)15/h4-10H,3,11H2,1-2H3,(H,20,23)
• InChI Key: IKAYBBFJVYSEOV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC=C(S3)C
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

Ethyl N-{[2-(5-methyl-2-thienyl)-4-quinolinyl]carbonyl}glycinate is a useful research compound. Its molecular formula is C19H18N2O3S and its molecular weight is 354.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 354.10381361 g/mol and the complexity rating of the compound is 487. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Materials Science and Nanotechnology

Fabrication of Highly Conductive and Transparent Thin Films : A study by Jo et al. (2010) described the use of oligothiophene-terminated poly(ethylene glycol) as a non-ionic and amphiphilic surfactant for fabricating high-quality single-walled carbon nanotube (SWCNT) films. These films, which could be used as transparent electrodes in flexible optoelectronic devices, demonstrated significant conductivity and transparency, showcasing the potential of similar compounds in materials science applications (Jo et al., 2010).

Organic Synthesis and Catalysis

New Chromium(III) Complexes as Catalysts : The study by Enders et al. (2001) explored chromium(III) complexes with cyclopentadienyl ligands functionalized by quinoline, demonstrating their role as highly active, temperature-stable catalysts for the polymerization of ethylene. This research highlights the importance of quinoline derivatives in developing new catalysts for industrial applications (Enders et al., 2001).

Synthesis of Pyrroles via Ethyl N-(3-Oxo-1-alkenyl)glycinates : Hombrecher and Horter (1990) reported on the formation of pyrroles through the reaction of ethyl glycinate hydrochloride with 1,3-dicarbonyl compounds, followed by a base-catalyzed intramolecular Knoevenagel condensation. This method presents a novel pathway for synthesizing pyrroles, showcasing the utility of ethyl glycinate derivatives in organic synthesis (Hombrecher & Horter, 1990).

Biochemistry and Molecular Biology

New Calcium Indicators and Buffers : Tsien (1980) introduced a new family of high-affinity buffers and optical indicators for Ca2+ based on BAPTA, which shows high selectivity against magnesium and protons. This research is pivotal in the development of biochemical tools for studying calcium signaling in biological systems, highlighting the relevance of similar compounds in biochemistry (Tsien, 1980).